Cas no 1603647-71-7 (1-(2-nitrobenzenesulfonyl)piperidin-2-ylmethanamine)

• Product Name: 1-(2-nitrobenzenesulfonyl)piperidin-2-ylmethanamine
• CAS No: 1603647-71-7
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5737201
• PubChem ID: 61823239
• Update Time: 2023-11-24

1-(2-nitrobenzenesulfonyl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]methanamine
• 1603647-71-7
• EN300-1169706
• AKOS011096367
• [1-(2-Nitrophenyl)sulfonylpiperidin-2-yl]methanamine
• 1-(2-nitrobenzenesulfonyl)piperidin-2-ylmethanamine

• Inchi： 1S/C12H17N3O4S/c13-9-10-5-3-4-8-14(10)20(18,19)12-7-2-1-6-11(12)15(16)17/h1-2,6-7,10H,3-5,8-9,13H2
• InChI Key： YYZLVRPRZFJYRO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCCC1CN)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 118Ų